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Compound of Interest

Compound Name: N,3-dimethylbenzamide

Cat. No.: B1606553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,3-Dimethylbenzamide is an organic compound belonging to the class of substituted

benzamides. Its formal IUPAC name is N,3-dimethylbenzamide.[1] This guide provides a

comprehensive overview of its chemical properties, synthesis, and analytical characterization,

tailored for professionals in research and development. While it serves as an intermediate in

the synthesis of various organic compounds, its direct biological activities are not extensively

documented in publicly available literature.[2]

Chemical Identity
The structure of N,3-dimethylbenzamide consists of a benzene ring substituted with a methyl

group at the meta (3-) position and an N-methylcarboxamide group.

Physicochemical and Spectroscopic Data
Quantitative data for N,3-dimethylbenzamide is summarized below. This information is critical

for its application in synthesis, purification, and analytical identification.
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Property Value Source

IUPAC Name N,3-dimethylbenzamide PubChem[1]

CAS Number 74786-81-5 PubChem[1]

Molecular Formula C₉H₁₁NO PubChem[1]

Molecular Weight 149.19 g/mol PubChem[1]

Canonical SMILES CC1=CC(=CC=C1)C(=O)NC PubChem[1]

InChI Key
WKSODUAHKWBHQZ-

UHFFFAOYSA-N
PubChem[1]

Table 1: Key identifiers and properties of N,3-dimethylbenzamide.

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of N,3-
dimethylbenzamide.

Technique Data Highlights Source

¹³C NMR
Spectra available for structural

confirmation.
PubChem[1]

Mass Spectrometry GC-MS data available. PubChem[1]

Table 2: Summary of available spectroscopic data.

Synthesis and Experimental Protocols
The synthesis of substituted benzamides can be achieved through various standard organic

chemistry reactions. A common and reliable method is the amidation of a corresponding

carboxylic acid or its activated derivative.

General Synthesis Pathway: Amidation of 3-
Methylbenzoic Acid
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A prevalent method for synthesizing N,3-dimethylbenzamide involves the reaction of 3-

methylbenzoyl chloride (an activated form of 3-methylbenzoic acid) with methylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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